Cas no 1393532-28-9 (Ethyl [6-chloro-5-(trifluoromethyl)pyridin-3-YL]acetate)

• Product Name: Ethyl [6-chloro-5-(trifluoromethyl)pyridin-3-YL]acetate
• CAS No: 1393532-28-9
• MF: C₁₀H₉ClF₃NO₂
• MW: 267.632172346115
• CID: 4903297
• Update Time: 2025-10-21

Ethyl [6-chloro-5-(trifluoromethyl)pyridin-3-YL]acetate Chemical and Physical Properties

Names and Identifiers

• AB82825
• Ethyl 2-chloro-3-(trifluoromethyl)pyridine-5-acetate
• ETHYL [6-CHLORO-5-(TRIFLUOROMETHYL)PYRIDIN-3-YL]ACETATE
• Ethyl [6-chloro-5-(trifluoromethyl)pyridin-3-YL]acetate

• Inchi： 1S/C10H9ClF3NO2/c1-2-17-8(16)4-6-3-7(10(12,13)14)9(11)15-5-6/h3,5H,2,4H2,1H3
• InChI Key： VKNMLPHZPZAINZ-UHFFFAOYSA-N
• SMILES： ClC1=C(C(F)(F)F)C=C(C=N1)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 273
• XLogP3: 2.9
• Topological Polar Surface Area: 39.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on Ethyl [6-chloro-5-(trifluoromethyl)pyridin-3-YL]acetate

Ethyl [6-chloro-5-(trifluoromethyl)pyridin-3-yl]acetate (CAS No. 1393532-28-9): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl [6-chloro-5-(trifluoromethyl)pyridin-3-yl]acetate, identified by its CAS number 1393532-28-9, is a highly versatile and significant compound in the realm of pharmaceutical chemistry. This organic molecule, featuring a pyridine core substituted with chloro and trifluoromethyl groups, has garnered considerable attention due to its utility as a crucial intermediate in the synthesis of various bioactive molecules.

The structural attributes of Ethyl [6-chloro-5-(trifluoromethyl)pyridin-3-yl]acetate make it an ideal candidate for further functionalization. The presence of a chloro group at the 6-position and a trifluoromethyl group at the 5-position introduces unique electronic and steric properties, which can be exploited in medicinal chemistry to modulate the binding affinity and selectivity of target molecules. Additionally, the acetate moiety at the 3-position provides a reactive site for further derivatization, enabling the construction of complex molecular architectures.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting various diseases, including cancer, inflammation, and infectious disorders. Ethyl [6-chloro-5-(trifluoromethyl)pyridin-3-yl]acetate has emerged as a valuable building block in these efforts. For instance, its incorporation into kinase inhibitors has shown promise in preclinical studies. Kinases are enzymes that play pivotal roles in cell signaling pathways, and their dysregulation is often associated with pathological conditions. By leveraging the structural features of this compound, researchers have been able to design inhibitors with enhanced potency and reduced off-target effects.

Moreover, the trifluoromethyl group in Ethyl [6-chloro-5-(trifluoromethyl)pyridin-3-yl]acetate contributes to metabolic stability and lipophilicity, which are critical factors for drug candidates intended for oral administration. These properties can improve the bioavailability and pharmacokinetic profiles of drugs derived from this intermediate. Recent studies have highlighted its role in the development of antiviral agents, where the pyridine scaffold serves as a hinge-binding motif to interact with viral proteases and polymerases.

The synthesis of Ethyl [6-chloro-5-(trifluoromethyl)pyridin-3-yl]acetate involves multi-step organic transformations that showcase the ingenuity of synthetic chemists. One common approach involves the condensation of ethyl acetoacetate with a suitable trifluoromethyl-substituted pyridine derivative followed by chlorination. This method highlights the importance of carefully selecting reagents and reaction conditions to achieve high yields and purity. Advances in catalytic systems have further refined these processes, making them more efficient and environmentally benign.

The growing interest in sustainable chemistry has also influenced the synthesis of Ethyl [6-chloro-5-(trifluoromethyl)pyridin-3-yl]acetate. Researchers are increasingly exploring green chemistry principles, such as solvent-free reactions and biocatalysis, to minimize waste and energy consumption. For example, microwave-assisted synthesis has been employed to accelerate reaction times while maintaining high selectivity. These innovations not only enhance efficiency but also align with global efforts to promote sustainable industrial practices.

In conclusion, Ethyl [6-chloro-5-(trifluoromethyl)pyridin-3-yl]acetate (CAS No. 1393532-28-9) is a cornerstone compound in pharmaceutical research, offering unparalleled flexibility for designing novel therapeutic agents. Its unique structural features and reactivity make it indispensable in drug discovery programs targeting diverse diseases. As research continues to evolve, this compound will undoubtedly play an even more pivotal role in developing next-generation medications that address unmet medical needs.